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Compound of Interest

Compound Name: Ponesimod-d7

Cat. No.: B12370682

Researchers and drug development professionals handling Ponesimod-d7 must adhere to
strict disposal procedures to ensure laboratory safety and environmental protection. As a
deuterated analog of Ponesimod, Ponesimod-d7 is expected to share similar toxicological
properties. Ponesimod is classified as harmful if swallowed, causes skin and serious eye
irritation, may cause respiratory irritation, and is very toxic to aquatic life with long-lasting
effects[1][2][3][4]. Therefore, proper disposal is not merely a procedural formality but a critical
step in responsible chemical management.

Immediate Safety and Handling

Before disposal, it is essential to handle Ponesimod-d7 with appropriate personal protective
equipment (PPE). This includes wearing protective gloves, and eye and face protection[3]. In
case of accidental contact, immediately wash the affected skin with soap and plenty of water
and rinse eyes cautiously with water for several minutes. For spills, absorb the material with a
non-combustible absorbent material and decontaminate surfaces.

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Ponesimod-d7 is to treat it as hazardous waste and to
adhere strictly to local, state, and federal regulations.

» Waste Identification and Segregation:

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12370682?utm_src=pdf-interest
https://www.benchchem.com/product/b12370682?utm_src=pdf-body
https://www.benchchem.com/product/b12370682?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/22053m.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY22053-1.pdf
https://file.medchemexpress.com/batch_PDF/HY-10569/Ponesimod-SDS-MedChemExpress.pdf
https://www.medkoo.com/uploads/product/Ponesimod/safety/SDS-Ponesimod.pdf
https://www.benchchem.com/product/b12370682?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-10569/Ponesimod-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b12370682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Pure, unused Ponesimod-d7 should be collected in a designated, properly labeled, and
sealed hazardous waste container.

o Contaminated materials, such as gloves, absorbent pads, and empty vials, must also be
treated as hazardous waste and collected in a separate, appropriately labeled container.

e Waste Collection:
o Use a dedicated, leak-proof container for all Ponesimod-d7 waste.

o The container must be clearly labeled with "Hazardous Waste" and the chemical name
"Ponesimod-d7".

e Storage:

o Store the hazardous waste container in a designated, secure area away from incompatible
materials such as strong acids, bases, oxidizing agents, and reducing agents.

o The storage area should be cool, dry, and well-ventilated.
e Disposal:

o Arrange for a licensed hazardous waste disposal company to collect and dispose of the
Ponesimod-d7 waste.

o Do not dispose of Ponesimod-d7 down the drain or in regular trash, as it is toxic to
aguatic life.

o Provide the disposal company with the Safety Data Sheet (SDS) for Ponesimod to ensure
they have all the necessary information for safe handling and disposal.

Quantitative Hazard Data

For a clear understanding of the hazards associated with Ponesimod, the following table
summarizes the key classifications from its Safety Data Sheet.
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Hazard -
. Category Hazard Statement Citations
Classification
o H302: Harmful if
Acute Toxicity, Oral 4
swallowed
. o H315: Causes skin
Skin Irritation 2 S
irritation
o H319: Causes serious
Eye Irritation 2A o
eye irritation
Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 ) o
respiratory irritation
Exposure)
H360: May damage
Reproductive Toxicity 1A fertility or the unborn
child
Hazardous to the )
) ) H400: Very toxic to
Aquatic Environment, 1 o
aquatic life
Acute
Hazardous to the H410: Very toxic to
Aquatic Environment, 1 aquatic life with long
Chronic lasting effects
Hazardous to the H411: Toxic to aquatic
Aquatic Environment, 2 life with long lasting

Chronic

effects

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Ponesimod-d7.
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Ponesimod-d7 Waste Generated

Is the waste pure compound or contaminated material?

Pure Compound Contaminated Material

Collect in a labeled, sealed hazardous waste container for chemicals| |Co||ect in a labeled, sealed hazardous waste container for contaminated solidsl

i —

Store in a designated, secure area

|Arrange for pickup by a licensed hazardous waste disposal company|

v
Provide Safety Data Sheet to disposal company

v
|Waste Disposed of in Accordance with Regulations

Click to download full resolution via product page

Ponesimod-d7 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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